Cas no 1206991-11-8 (N-(2-{(2-phenylethyl)carbamoylamino}phenyl)thiophene-3-carboxamide)

• Product Name: N-(2-{(2-phenylethyl)carbamoylamino}phenyl)thiophene-3-carboxamide
• CAS No: 1206991-11-8
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 6377393
• PubChem ID: 45505062
• Update Time: 2025-06-26

N-(2-{(2-phenylethyl)carbamoylamino}phenyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(2-phenylethyl)carbamoylamino}phenyl)thiophene-3-carboxamide
• N-(2-(3-phenethylureido)phenyl)thiophene-3-carboxamide
• N-[2-(2-phenylethylcarbamoylamino)phenyl]thiophene-3-carboxamide
• 1206991-11-8
• N-(2-{[(2-phenylethyl)carbamoyl]amino}phenyl)thiophene-3-carboxamide
• AKOS024522071
• F5839-0239
• VU0523570-1

• Inchi： 1S/C20H19N3O2S/c24-19(16-11-13-26-14-16)22-17-8-4-5-9-18(17)23-20(25)21-12-10-15-6-2-1-3-7-15/h1-9,11,13-14H,10,12H2,(H,22,24)(H2,21,23,25)
• InChI Key： NDJSYKAJHQQEDL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NC1=CC=CC=C1NC(NCCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 365.11979803g/mol
• Monoisotopic Mass: 365.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-{(2-phenylethyl)carbamoylamino}phenyl)thiophene-3-carboxamide

N-(2-{(2-phenylethyl)carbamoylamino}phenyl)thiophene-3-carboxamide: A Comprehensive Overview

N-(2-{(2-phenylethyl)carbamoylamino}phenyl)thiophene-3-carboxamide, also known by its CAS number 1206991-11-8, is a complex organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a thiophene ring, a phenyl group, and an amide functional group. The presence of these functional groups makes it a versatile molecule with diverse chemical properties.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of advanced materials, particularly in the field of organic electronics. The thiophene ring in this compound contributes to its electronic properties, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that the incorporation of thiophene moieties can enhance the charge transport properties of materials, which is crucial for efficient energy conversion in these devices.

In addition to its electronic properties, this compound has shown potential in the field of drug discovery. The phenyl group and amide functional group are known to play significant roles in molecular recognition and bioavailability. Recent research has explored the use of similar compounds as scaffolds for designing new drugs targeting various diseases, including cancer and neurodegenerative disorders. The ability to modify the structure of this compound further enhances its utility in medicinal chemistry.

The synthesis of N-(2-{(2-phenylethyl)carbamoylamino}phenyl)thiophene-3-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution and amide bond formation. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The compound's stability and solubility make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

From an environmental perspective, the compound's biodegradability and toxicity have been assessed in recent studies. These assessments are critical for ensuring safe handling and disposal of the compound during research and industrial applications. The results indicate that the compound exhibits moderate biodegradability under aerobic conditions, which aligns with current environmental regulations.

In conclusion, N-(2-{(2-phenylethyl)carbamoylamino}phenyl)thiophene-3-carboxamide (CAS No: 1206991-11-8) is a multifaceted compound with promising applications in organic electronics, drug discovery, and material science. Its unique structure and chemical properties make it a valuable tool for researchers seeking innovative solutions in these fields. As research continues to advance, this compound is expected to play an increasingly important role in both academic and industrial settings.